Cas no 500305-98-6 ((3-Chloropyridin-2-YL)methanamine)

• Product Name: (3-Chloropyridin-2-YL)methanamine
• CAS No: 500305-98-6
• MF: C₆H₇ClN₂
• MW: 142.586179971695
• MDL: MFCD05664032
• CID: 1006655
• PubChem ID: 21280361
• Update Time: 2025-11-01

(3-Chloropyridin-2-YL)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-chloropyridin-2-yl)methanamine
• (3-Chloro-pyridin-2-yl)-methylamine
• (3-CHLORO-PYRIDIN-2-YL)METHYLAMINE DIHYDROCHLORIDE,
• 2-Aminomethyl-3-chloropyridine
• 2-pyridinemethanamine,3-chloro
• 3-CHLORO-2-PYRIDINEMETHANAMINE
• 2-Pyridinemethanamine,3-chloro-(9CI)
• 2-(aminomethyl)-3-chloropyridine
• 2-Pyridinemethanamine, 3-chloro-
• QPRZPKGMUJBNPY-UHFFFAOYSA-N
• (3-Chloropyridin-2-yl)methylamine
• 1-(3-Chloropyridin-2-yl)methanamine
• PB26156
• ST24034367
• DS-13948
• 500305-98-6
• EN300-862812
• DTXSID40611932
• SCHEMBL4353450
• AKOS006293963
• 2-pyridinemethanamine,3-chloro-
• SY046289
• CS-W007044
• MFCD05664032
• DB-071086
• A856150
• (3-Chloropyridin-2-YL)methanamine

• MDL： MFCD05664032
• Inchi： 1S/C6H7ClN2/c7-5-2-1-3-9-6(5)4-8/h1-3H,4,8H2
• InChI Key： QPRZPKGMUJBNPY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1CN

Computed Properties

• Exact Mass: 142.03000
• Monoisotopic Mass: 142.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 0.4

Experimental Properties

• Boiling Point: 216.2℃ at 760 mmHg
• PSA: 38.91000
• LogP: 1.89400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on (3-Chloropyridin-2-YL)methanamine

Introduction to (3-Chloropyridin-2-YL)methanamine (CAS No. 500305-98-6)

The compound (3-Chloropyridin-2-YL)methanamine, identified by the CAS number 500305-98-6, is a significant molecule in the field of organic chemistry. This compound belongs to the class of heterocyclic amines, specifically pyridine derivatives, and has garnered attention due to its unique structural properties and potential applications in various chemical and pharmaceutical industries. The molecule consists of a pyridine ring substituted with a chlorine atom at the 3-position and an aminoethyl group at the 2-position, making it a versatile building block for further chemical transformations.

Recent studies have highlighted the importance of (3-Chloropyridin-2-YL)methanamine in the synthesis of bioactive compounds. Its structure allows for easy functionalization, enabling chemists to explore its potential as an intermediate in drug discovery processes. For instance, researchers have utilized this compound to synthesize novel antifungal agents, leveraging its ability to interact with specific cellular targets. The chlorine substituent at the 3-position plays a crucial role in modulating the electronic properties of the pyridine ring, thereby influencing the reactivity and selectivity of the molecule in various reactions.

The synthesis of (3-Chloropyridin-2-YL)methanamine typically involves multi-step processes that begin with chlorination of pyridine derivatives followed by nucleophilic substitution or amination reactions. One notable approach reported in recent literature involves the use of microwave-assisted synthesis techniques, which have proven to significantly enhance reaction efficiency and yield. This method not only reduces reaction time but also minimizes side reactions, making it an attractive option for large-scale production.

In terms of applications, (3-Chloropyridin-2-YL)methanamine has shown promise in materials science as well. Its ability to form stable coordination complexes with transition metals has led to its exploration as a ligand in catalytic systems. For example, studies have demonstrated its effectiveness as a ligand in palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis. The aminoethyl group provides additional sites for coordination, enhancing the catalytic activity and selectivity of these systems.

The environmental impact and safety profile of (3-Chloropyridin-2-YL)methanamine are also areas of active research. While initial toxicity studies suggest that it is not highly hazardous under normal handling conditions, further investigations are required to fully understand its long-term effects on human health and ecosystems. Regulatory agencies are closely monitoring these developments to ensure that any industrial applications comply with safety standards.

In conclusion, (3-Chloropyridin-2-YL)methanamine (CAS No. 500305-98-6) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.